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Compound of Interest

Compound Name: AG-490

Cat. No.: B1684444

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents like AG-490 are paramount to ensuring laboratory safety and
environmental protection. AG-490, a tyrosine kinase inhibitor, is classified as toxic if swallowed
and very toxic to aquatic life with long-lasting effects, necessitating strict adherence to disposal
protocols.[1][2] This guide provides a comprehensive, step-by-step procedure for the safe
disposal of AG-490, aligning with standard laboratory safety practices.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that appropriate personal protective
equipment (PPE) is worn. This includes, but is not limited to, safety glasses or goggles, a lab
coat, and chemical-resistant gloves.[1] All handling of AG-490 should be performed in a well-
ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or
aerosols.[1]

Step-by-Step Disposal Protocol for AG-490

The primary principle for the disposal of AG-490 is to treat it as hazardous chemical waste. It
should never be disposed of down the drain or in regular solid waste streams.

e Segregation and Waste Collection:

o Solid AG-490: Unused or expired solid AG-490 should be collected in a clearly labeled,
sealed, and chemically compatible waste container. The container must be marked as
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"Hazardous Waste" and should specify the contents (e.g., "AG-490 (Tyrphostin), Toxic
Solid Waste").

o Contaminated Materials: Any materials that have come into contact with AG-490, such as
pipette tips, weighing boats, contaminated gloves, and bench paper, must also be
disposed of as hazardous waste. These items should be collected in a designated, sealed
waste bag or container, also clearly labeled as hazardous waste.

o Solutions of AG-490: Solutions containing AG-490 should be collected in a separate,
labeled, and sealed liquid waste container. The container should be appropriate for the
solvent used (e.g., a solvent-safe container for DMSO solutions). The label must clearly
indicate "Hazardous Liquid Waste" and list all chemical components, including the solvent
and an approximate concentration of AG-490.

e Waste Storage:

o Store the sealed hazardous waste containers in a designated, secure, and well-ventilated
secondary containment area, away from incompatible materials.

o Storage temperature should be appropriate for the chemical; for AG-490, which is typically
stored at -20°C in its pure form, the waste should be stored according to your institution's
guidelines for chemical waste, generally at room temperature in a secure cabinet is
acceptable for short periods before pickup.[3][4]

o Arrange for Professional Disposal:

o The disposal of AG-490 must be handled by a licensed and approved hazardous waste
disposal company. Contact your institution's Environmental Health and Safety (EHS)
department to arrange for a pickup.

o Provide the EHS office with a complete inventory of the waste, including the chemical
name, quantity, and any other components in the waste mixture.

e Record Keeping:

o Maintain accurate records of the amount of AG-490 disposed of, the date of disposal, and
the method used. This documentation is crucial for regulatory compliance and laboratory
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safety audits.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for AG-490.

Property Value Source
Molecular Weight 294.30 g/mol [51[6]
Purity >98% [51[7]
Solubility in DMSO Up to 100 mg/mL [31[4]
Storage Temperature -20°C [3114]

Yellow to greenish-yellow
Appearance _ [1][8]
solid/powder

Experimental Protocols

While this document focuses on disposal, it is important to note that the handling of AG-490 in
experimental settings directly impacts waste generation. For instance, in cell-based assays,
AG-490 is often dissolved in DMSO to create a stock solution, which is then further diluted in
cell culture media. All materials and media that come into contact with AG-490 during these
experiments must be treated as hazardous waste as outlined in the disposal protocol above.

AG-490 Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of AG-490.
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AG-490 Disposal Workflow Diagram
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of
AG-490, minimizing risks to personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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